3,4-O-(Diethylmethylidene) Shikimic Acid Ethyl Ester
Description
“3,4-O-(Diethylmethylidene) Shikimic Acid Ethyl Ester” is a chemical compound with the molecular formula C14H22O5 . It has a molecular weight of 270.32 g/mol . This compound is used as a reactant in the preparation of oseltamivir analogues .
Molecular Structure Analysis
The IUPAC name of this compound is ethyl (3aR,7R,7aS)-7-acetyloxy-2,2-diethyl-3a,6,7,7a-tetrahydro-1,3-benzodioxole-5-carboxylate . The InChI and SMILES strings provide a textual representation of the compound’s structure .Physical And Chemical Properties Analysis
This compound has a molecular weight of 270.32 g/mol and a molecular formula of C14H22O5 . It has a computed XLogP3-AA value of 2.2, indicating its lipophilicity . It has no hydrogen bond donors and six hydrogen bond acceptors . The compound has seven rotatable bonds . Its exact mass and monoisotopic mass are both 312.15728848 g/mol . The topological polar surface area is 71.1 Ų . It has 22 heavy atoms . The compound has three defined atom stereocenters .Scientific Research Applications
Antiviral Research
This compound is listed under Antivirals and antiretrovirals , suggesting that it may have potential applications in the research and treatment of viral diseases. However, the specific antiviral properties and mechanisms of action are not detailed in the available resources.
COVID-19 Research
The compound is also mentioned in the context of COVID-19 Research Chemicals and Analytical Standards . This suggests that it could be used in the study of SARS-CoV-2, the virus that causes COVID-19, or in the development of potential treatments for the disease.
Shikimic Acid Derivative
As a derivative of shikimic acid, this compound may share some of the applications of shikimic acid itself. Shikimic acid is a key ingredient in the formulation of the drug Oseltamivir phosphate (Tamiflu) , which is used for the treatment of swine/avian flu .
Industrial Production
Shikimic acid and its derivatives, including this compound, can be produced via fermentation processes . This provides a sustainable and efficient method of production over plant-based extraction methods, which can be tedious and cumbersome .
Cosmetic Industry
Shikimic acid and its derivatives are known to have many characteristic properties for many synthetic reactions, particularly in pharmaceuticals and the cosmetic industry . While specific applications for this compound in cosmetics are not detailed, it’s possible that it could be used in the formulation of certain cosmetic products.
properties
IUPAC Name |
ethyl (3aR,7R,7aS)-2,2-diethyl-7-hydroxy-3a,6,7,7a-tetrahydro-1,3-benzodioxole-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22O5/c1-4-14(5-2)18-11-8-9(13(16)17-6-3)7-10(15)12(11)19-14/h8,10-12,15H,4-7H2,1-3H3/t10-,11-,12+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UPBCFJGUCHGYAN-UTUOFQBUSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(OC2C=C(CC(C2O1)O)C(=O)OCC)CC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1(O[C@@H]2C=C(C[C@H]([C@@H]2O1)O)C(=O)OCC)CC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-O-(Diethylmethylidene) Shikimic Acid Ethyl Ester | |
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